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Cat. No.: B7769147 Get Quote

Section 1: Executive Summary & Core Hazard
Profile
3-Aminopropanenitrile (also known as β-aminopropionitrile or BAPN) is a valuable

intermediate in organic synthesis, notably in the production of β-alanine and pantothenic

acid[1]. It is also a potent research chemical, widely used in biomedical studies as a selective

and irreversible inhibitor of lysyl oxidase, an enzyme critical for collagen and elastin cross-

linking. This inhibitory action makes it a key tool for inducing animal models of diseases like

aortic aneurysms and for studying connective tissue disorders[2][3].

However, the same biochemical activity that makes 3-Aminopropanenitrile a powerful

research tool also renders it a significant occupational hazard. Its toxicity profile is a dual threat:

acute toxicity characteristic of nitriles, with metabolic pathways that can involve cyanide, and

chronic toxicity related to its lathyrogenic (collagen-disrupting) effects[4][5]. Furthermore, its

chemical instability, including a tendency to undergo exothermic and potentially explosive

polymerization, demands rigorous and informed handling protocols[4].

This guide provides a comprehensive framework for researchers and drug development

professionals to safely handle 3-Aminopropanenitrile. It moves beyond mere procedural

steps to explain the underlying chemical and toxicological principles, enabling a proactive and

deeply ingrained culture of safety.
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Table 1: Key Physicochemical and Hazard Data for 3-
Aminopropanenitrile

Property Value Source(s)

CAS Number 151-18-8 [4][6][7]

Molecular Formula C₃H₆N₂ [4][7]

Molecular Weight 70.09 g/mol [4]

Appearance
Colorless to yellow liquid with

an amine odor.
[1][4]

Boiling Point 185 °C @ 760 mmHg [4][8]

Flash Point
67 - 90 °C (Combustible

Liquid)
[8]

Density 0.9584 g/cm³ @ 20 °C [4]

GHS Hazard Classes

Acute Toxicity 4 (Oral), Skin

Corrosion 1B, Eye Damage 1,

Reproductive Toxicity 2, STOT

SE 3 (Respiratory Irritation)

[6][8]

Signal Word Danger [6][9]

Key Hazard Statements

Harmful if swallowed. Causes

severe skin burns and eye

damage. Suspected of

damaging fertility or the unborn

child. May cause respiratory

irritation.

[6]

Section 2: The Chemistry of Instability & Reactivity
Understanding the inherent reactivity of 3-Aminopropanenitrile is fundamental to its safe

handling. The molecule contains both a primary amine and a nitrile group, making it susceptible

to several hazardous reactions.
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Hazardous Polymerization: 3-Aminopropanenitrile is prone to polymerization, which can be

exothermic and, in a sealed container, lead to a dangerous pressure buildup. The substance

can polymerize into a yellow, explosive solid[4]. This process is accelerated by:

Contact with Air: The compound is air-sensitive and may polymerize slowly on exposure to

ambient air[1][4].

Acidic Conditions: Contact with acids can trigger rapid polymerization[4].

Heat: Elevated temperatures increase the rate of polymerization and other decomposition

reactions.

For this reason, 3-Aminopropanenitrile is often supplied stabilized with a small amount of a

base like potassium carbonate (K₂CO₃) to inhibit polymerization[10][11]. It is critical to store the

compound under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and

moisture[6][12].

Thermal Decomposition: When heated to decomposition, 3-Aminopropanenitrile emits highly

toxic fumes containing cyanides (CN⁻) and nitrogen oxides (NOx)[4][8]. This hazard is

particularly relevant in the event of a fire, dictating the need for specialized firefighting

equipment and procedures.

Incompatible Materials: To prevent hazardous reactions, 3-Aminopropanenitrile must be

stored and handled away from:

Strong Oxidizing Agents

Acids

Bases (beyond its stabilizer)

Reducing Agents[6][12]

Section 3: Toxicological Profile: A Dual-Threat
Compound
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The toxicity of 3-Aminopropanenitrile is multifaceted, presenting both acute and chronic risks

that necessitate stringent exposure controls.

Acute Toxicity: As a nitrile, the compound shares toxicological properties with other organic

nitriles. It is classified as harmful if swallowed (Acute Toxicity, Category 4)[6][8]. Poisoning

symptoms can be similar to those of hydrogen cyanide, including anxiety, confusion, vertigo,

convulsions, and respiratory failure[5]. The material is corrosive and can cause severe

chemical burns to the skin and eyes upon contact[6]. It can be absorbed through the skin,

meaning dermal contact represents a significant route of systemic exposure[4].

Chronic Toxicity & Lathyrism: The most insidious toxicological property of 3-
Aminopropanenitrile is its role as a lathyrogen. It irreversibly inhibits the enzyme lysyl

oxidase, which is essential for the covalent cross-linking of collagen and elastin, the primary

structural proteins in connective tissues. Chronic exposure can lead to a condition known as

lathyrism, characterized by skeletal deformities, aortic aneurysms, and fragile tissues. This is

the same mechanism exploited in laboratory settings to induce disease models[4]. The

compound is also classified as a suspected reproductive toxin, with evidence of adverse effects

on fertility and fetal development in animal studies[6][13].

Table 2: Selected Toxicological Data
Endpoint Species Route Value Source(s)

LD₅₀ Mouse Intraperitoneal 1152 mg/kg [4]

LD₅₀ (Fumarate

Salt)
Hamster Oral 5000 mg/kg [5]

GHS

Classification
Human Oral

Category 4

(Harmful)
[6][8]

Section 4: A Systematic Approach to Risk
Mitigation: The Hierarchy of Controls
Effective management of the risks associated with 3-Aminopropanenitrile requires a multi-

layered approach, prioritizing the most effective control measures. This is known as the

Hierarchy of Controls.
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Hierarchy of Controls for 3-Aminopropanenitrile

Elimination
(Most Effective)

Remove 3-APN from the process entirely.

Substitution

Replace with a less hazardous lysyl
oxidase inhibitor if scientifically viable.

Engineering Controls

Work exclusively within a certified chemical
fume hood. Use closed systems for transfers.

Administrative Controls

Implement SOPs, designated work areas,
and mandatory personnel training.

Personal Protective Equipment
(Least Effective)

Mandatory use of chemical splash goggles,
face shield, compatible gloves, and lab coat.

Click to download full resolution via product page

Caption: The Hierarchy of Controls, prioritizing strategies from most to least effective.
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Elimination/Substitution (Most Effective): The most robust safety measure is to avoid using 3-
Aminopropanenitrile altogether. Before commencing work, a thorough risk assessment

must determine if a less hazardous chemical can achieve the desired scientific outcome.

Engineering Controls: These are physical changes to the workspace that isolate personnel

from the hazard.

Chemical Fume Hood: All handling of 3-Aminopropanenitrile, including weighing,

transfers, and use in reactions, must be performed inside a certified chemical fume hood

to prevent inhalation of vapors and contain any potential spills[13][14].

Safety Shower & Eyewash Station: Facilities must be equipped with a readily accessible

and tested safety shower and eyewash station[13].

Administrative Controls: These are work policies and procedures that reduce exposure.

Designated Area: Clearly mark a specific area within the lab for 3-Aminopropanenitrile
use to prevent cross-contamination.

Training: All personnel must receive documented training on this specific guide, the Safety

Data Sheet (SDS), and the emergency procedures before handling the chemical.

Work Practices: Avoid working alone. Do not eat, drink, or smoke in the laboratory[5][8].

Wash hands thoroughly after handling, even if gloves were worn[13].

Personal Protective Equipment (PPE) (Least Effective): PPE is the last line of defense and

must not be used as a substitute for engineering and administrative controls.

Eye/Face Protection: Wear chemical safety goggles and a full-face shield when handling

the liquid[6][14].

Skin Protection: Wear a chemically resistant lab coat. Use gloves confirmed to be resistant

to 3-Aminopropanenitrile (e.g., nitrile or neoprene; consult the glove manufacturer's

resistance chart). Double-gloving is recommended. Open cuts or abrasions must be

covered before work begins[5].
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Respiratory Protection: A NIOSH/MSHA-approved respirator with an organic vapor

cartridge may be required if engineering controls are insufficient or during certain

emergency situations[6][13]. A respiratory protection program compliant with OSHA 29

CFR 1910.134 must be in place if respirators are used[15].

Section 5: Standard Operating Procedure (SOP) for
Safe Laboratory Handling
This protocol outlines the minimum required steps for safely handling 3-Aminopropanenitrile.

1. Pre-Handling Preparation: a. Verify the chemical fume hood has a current certification and is

functioning correctly (check airflow monitor). b. Assemble all necessary materials (reagents,

glassware, stir plates) inside the fume hood to minimize traffic. c. Locate and confirm the

accessibility of the nearest safety shower, eyewash station, fire extinguisher, and spill kit. d.

Don all required PPE: lab coat, chemical splash goggles, face shield, and double gloves.

2. Aliquoting and Dispensing: a. Work within the fume hood with the sash at the lowest practical

height. b. If aliquoting from a new bottle, carefully purge the headspace with an inert gas (e.g.,

argon or nitrogen) before re-sealing. c. Use a syringe or pipette for liquid transfers. Never pour

directly from the storage bottle to a small container to minimize the risk of spills. d. Immediately

cap the primary storage container and the receiving vessel after transfer.

3. Reaction Setup and Execution: a. Perform all reaction additions and monitoring from within

the fume hood. b. If heating the reaction, use a controlled heating source (e.g., a heating

mantle with a temperature controller) and ensure the setup includes a condenser to prevent

vapor release. c. Maintain awareness of the reaction's progress. Do not leave exothermic

reactions unattended.

4. Post-Handling Decontamination: a. Quench any remaining reactive material using a

validated laboratory procedure. b. Decontaminate all glassware by rinsing with an appropriate

solvent (e.g., ethanol) inside the fume hood. Collect all rinsate as hazardous waste. c. Wipe

down the work surface in the fume hood with a suitable decontaminating solution. d. Remove

PPE in the correct order (gloves first), avoiding contact with the outside of contaminated items.

Dispose of single-use PPE in the designated hazardous waste stream. e. Wash hands and

arms thoroughly with soap and water.
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Section 6: Emergency Response Protocols
Immediate and correct action is critical in any emergency involving 3-Aminopropanenitrile.

Emergency Response Workflow

INCIDENT OCCURS
(Spill, Exposure, Fire)

Personnel Exposure Chemical Spill Fire

EYE: Flush with water for 15+ min
at eyewash station. Seek immediate

medical attention.

 Eye Contact 

SKIN: Remove contaminated clothing.
Flush skin with water for 15+ min
in safety shower. Seek immediate

medical attention.

 Skin Contact 

INHALATION: Move to fresh air.
If breathing is difficult, give oxygen.
Seek immediate medical attention.

 Inhalation 

INGESTION: DO NOT induce vomiting.
Rinse mouth. Call Poison Control

/ Doctor immediately.

 Ingestion 

SMALL SPILL (in hood):
Contain with sorbent. Remove ignition

sources. Clean with non-sparking tools.
Collect waste in sealed container.

 Small 

LARGE SPILL (outside hood):
Evacuate area. Alert emergency

responders. Prevent entry to drains.

 Large 

Use CO2, dry chemical, or
alcohol-resistant foam.

Wear SCBA. Cool containers
exposed to fire.

Click to download full resolution via product page

Caption: A workflow for immediate actions following an emergency incident.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station, occasionally lifting the upper and lower eyelids. Seek immediate

medical attention[6][13].

Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the affected

skin area with plenty of water for at least 15 minutes, preferably in a safety shower. Seek

immediate medical attention[6][12].
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Inhalation: Move the victim to fresh air immediately. If breathing is difficult, trained personnel

should administer oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate

medical attention[6][13].

Ingestion:DO NOT INDUCE VOMITING. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately[6][8].

Spill Containment & Cleanup:

Minor Spill (inside a fume hood):

Alert others in the immediate area.

Ensure all ignition sources are removed.

Contain the spill with a chemical sorbent.

Using non-sparking tools, carefully collect the absorbed material and place it into a

labeled, sealed container for hazardous waste disposal[5].

Decontaminate the area as described in Section 5.

Major Spill (outside a fume hood or large volume):

Evacuate the laboratory immediately.

Alert facility emergency responders and provide them with the location and nature of the

hazard[5].

Prevent entry into the affected area.

If safe to do so, prevent the spill from entering drains[5][8].

Fire:

In case of a small fire, use a CO₂, dry chemical, or alcohol-resistant foam extinguisher[6][8].
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For larger fires, or any fire involving 3-Aminopropanenitrile, evacuate the area and call

emergency responders.

Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear

due to the risk of toxic decomposition products like hydrogen cyanide and NOx[8].

Section 7: Storage, Decontamination, and Waste
Disposal
Storage: Proper storage is a critical preventative safety measure.

Store in a locked, designated area accessible only to authorized personnel[6][8].

Keep containers tightly sealed in a cool, dry, and well-ventilated place[5][12][14].

Refrigerated storage (0-10°C) is often recommended.

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation and

polymerization[6][12].

Store away from incompatible materials such as acids and oxidizing agents[5][6].

Protect containers from physical damage and inspect them regularly for leaks[5].

Decontamination: All non-disposable equipment, such as glassware and magnetic stir bars,

must be thoroughly decontaminated. A standard procedure involves rinsing the equipment

three times with a suitable solvent (e.g., ethanol) inside a chemical fume hood. The rinsate

must be collected and disposed of as hazardous waste.

Waste Disposal: All materials contaminated with 3-Aminopropanenitrile are considered

hazardous waste.

This includes excess reagent, reaction mixtures, contaminated PPE (gloves, etc.), spill

cleanup materials, and decontamination rinsate.

Collect all waste in clearly labeled, sealed, and chemically compatible containers.
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Disposal must be conducted through a licensed hazardous waste disposal company, in strict

accordance with all local, state, and federal regulations[6][8]. Do not pour 3-
Aminopropanenitrile waste down the drain[8][12].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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